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Compound of Interest

Compound Name: DL-norvaline

Cat. No.: B554988 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation, storage, and handling of DL-
norvaline stock solutions for various experimental applications. DL-norvaline, also known as

2-aminopentanoic acid, is a non-competitive inhibitor of the arginase enzyme and is frequently

used in research to study the effects of nitric oxide (NO) modulation and related pathways.[1][2]

[3]

Physicochemical and Solubility Data
Accurate preparation of stock solutions begins with an understanding of the compound's

properties. DL-norvaline is a white crystalline powder that is stable under normal storage

conditions.[4][5][6] Its key properties and solubility in common laboratory solvents are

summarized below.

Table 1: Physicochemical Properties of DL-norvaline
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Property Value Source

Synonyms
DL-2-Aminopentanoic acid,

DL-2-Aminovaleric acid
[4][7]

Molecular Formula C₅H₁₁NO₂ [2]

Molecular Weight 117.15 g/mol [2]

Appearance White crystalline powder/solid [2][4][5]

Storage (Powder)
-20°C for 3 years; +4°C for 2

years
[1][2]

Table 2: Solubility of DL-norvaline in Common Solvents

Solvent Maximum Solubility Notes

Water 50 mg/mL (approx. 427 mM)

Sonication or gentle heating

may be required to fully

dissolve.[1][2][3]

Phosphate-Buffered Saline

(PBS)
20 mg/mL (approx. 171 mM)

Sonication is recommended to

aid dissolution.[1]

Ethanol / Methanol Moderately soluble [4]

Dimethyl Sulfoxide (DMSO) Insoluble or slightly soluble
Not a recommended solvent.

[8][9]

0.1 N Hydrochloric Acid (HCl) Soluble
Often used for preparing

analytical standards.[10]

Experimental Protocols
Adherence to proper preparation techniques is critical for experimental reproducibility. Below

are detailed protocols for preparing high-concentration stock solutions and sterile working

solutions for cell-based assays.
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Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution
This protocol describes the preparation of a high-concentration stock solution suitable for long-

term storage and subsequent dilution.

Materials:

DL-norvaline powder (CAS: 760-78-1)

High-purity water (e.g., Milli-Q® or equivalent)

Calibrated analytical balance

Appropriate volumetric flask or conical tube

Spatula

Ultrasonic bath

Procedure:

Calculate Required Mass: Use the formula: Mass (g) = Desired Concentration (mol/L) x

Volume (L) x Molecular Weight ( g/mol ).

For 10 mL of a 100 mM (0.1 M) solution:

Mass (g) = 0.1 mol/L x 0.010 L x 117.15 g/mol = 0.117 g (or 117.15 mg).

Weighing: Accurately weigh 117.15 mg of DL-norvaline powder and transfer it to a 15 mL

conical tube or a 10 mL volumetric flask.

Dissolution: Add approximately 7-8 mL of high-purity water. Vortex vigorously. If the powder

does not dissolve completely, place the tube in an ultrasonic bath for 5-10 minutes.[3] Gentle

warming to 37°C can also aid dissolution.[8]

Final Volume Adjustment: Once fully dissolved, add water to reach a final volume of 10 mL.

Mix thoroughly.
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Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots (e.g.,

100 µL or 500 µL) in sterile microcentrifuge tubes. This prevents contamination and

degradation from repeated freeze-thaw cycles.[2][8]

Table 3: Recommended Storage Conditions for DL-norvaline Solutions

Storage Temperature Shelf Life Notes

-80°C Up to 2 years
Recommended for long-term

storage.[1][2]

-20°C Up to 1 year
Suitable for shorter-term

storage.[1][2][3]

Protocol 2: Preparation of a Sterile Working Solution for
Cell Culture
For in vitro experiments, stock solutions must be diluted and sterilized before being added to

cell cultures.

Materials:

100 mM DL-norvaline stock solution (from Protocol 1)

Sterile cell culture medium or PBS

Sterile serological pipettes and tubes

0.22 µm syringe filter

Procedure:

Thawing: Thaw an aliquot of the 100 mM stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final working concentration using sterile

culture medium or PBS. For example, to prepare 1 mL of a 1 mM working solution, add 10

µL of the 100 mM stock solution to 990 µL of sterile medium.
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Common working concentrations for cell culture experiments range from 0.01 mM to 10

mM.[1]

Sterilization: Draw the final diluted working solution into a sterile syringe. Attach a 0.22 µm

syringe filter and dispense the solution into a new sterile tube.[1][2]

Use: Use the freshly prepared sterile solution immediately. It is recommended to prepare

fresh working solutions for each experiment to ensure consistency.[1]

Table 4: Quick-Reference Dilution Guide for Stock Solutions

Stock
Concentration

Desired Working
Concentration

Volume of Stock
per 1 mL Final

Volume of Diluent
per 1 mL Final

100 mM 10 mM 100 µL 900 µL

100 mM 1 mM 10 µL 990 µL

100 mM 100 µM 1 µL 999 µL

100 mM 10 µM 0.1 µL 999.9 µL

Workflow and Mechanism of Action Diagrams
Visual aids can clarify complex procedures and biological pathways. The following diagrams

were generated using Graphviz (DOT language).
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Preparation Protocol Working Solution Preparation

Start: DL-norvaline Powder

1. Weigh Powder

2. Add Solvent (e.g., Water)

3. Dissolve (Vortex / Sonicate)

4. Adjust to Final Volume

5. Aliquot into Tubes

6. Store at -80°C

A. Thaw Stock Aliquot

B. Dilute in Sterile Medium

C. Filter Sterilize (0.22 µm)

D. Use in Experiment

Click to download full resolution via product page

Caption: Experimental workflow for preparing DL-norvaline solutions.
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Caption: Inhibition of the Arginase pathway by DL-norvaline.

Safety and Handling Precautions
Handling: Use with adequate ventilation and avoid breathing dust or vapor.[5] Avoid contact

with skin, eyes, and clothing.[5][6] Wash hands thoroughly after handling.

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and a lab coat.[6]

Incompatibility: Avoid contact with strong oxidizing agents.[5][6]

Stability: DL-norvaline is stable under normal conditions of use and storage.[5][6] The shelf

life is indefinite if stored properly as a powder.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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